Cas no 895996-58-4 (4-iodo-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-iodo-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• CAS No: 895996-58-4
• MF: C₁₉H₁₉IN₂O₂S₂
• MW: 498.400834321976
• CID: 5512837
• Update Time: 2025-07-09

4-iodo-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-iodo-N-[2-[4-methyl-2-(4-methylphenyl)-5-thiazolyl]ethyl]-
• 4-iodo-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C19H19IN2O2S2/c1-13-3-5-15(6-4-13)19-22-14(2)18(25-19)11-12-21-26(23,24)17-9-7-16(20)8-10-17/h3-10,21H,11-12H2,1-2H3
• InChI Key： XEMKHNXBZNJHNC-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(C)C=C3)=NC=2C)(=O)=O)=CC=C(I)C=C1

Additional information on 4-iodo-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

4-Iodo-N-{2-[4-Methyl-2-(4-Methylphenyl)-1,3-Thiazol-5-Yl]Ethyl}Benzene-1-Sulfonamide (CAS No. 895996-58-4)

The compound 4-Iodo-N-{2-[4-Methyl-2-(4-Methylphenyl)-1,3-Thiazol-5-Yl]Ethyl}Benzene-1-Sulfonamide, identified by the CAS registry number 895996-58-4, is a complex organic molecule with significant potential in pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a thiazole ring system, which is known for its role in various pharmacological agents due to its unique electronic properties and ability to interact with biological targets.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiazole ring followed by the introduction of the iodo group and the sulfonamide moiety. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the thiazole ring with high precision. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of therapeutic agents. In particular, the presence of the iodo group introduces a degree of electron-withdrawing character, which can enhance the molecule's bioactivity by stabilizing specific interactions with biological targets. Recent studies have explored the use of sulfonamides as inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

The thiazole moiety in this compound further enhances its pharmacological profile. Thiazoles are heterocyclic compounds that are often associated with anti-inflammatory, antifungal, and anticancer activities. The substitution pattern on the thiazole ring plays a crucial role in determining its biological effects. In this case, the presence of methyl groups at specific positions on the thiazole ring may influence its solubility, stability, and bioavailability. Recent research has highlighted the importance of such structural modifications in optimizing drug-like properties.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for treating chronic inflammatory diseases. Its ability to inhibit key inflammatory pathways suggests that it could be developed into a novel anti-inflammatory drug. Additionally, its sulfonamide group may contribute to its ability to modulate ion channels or other membrane-associated proteins, further expanding its potential therapeutic applications.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. Recent advancements in analytical chemistry have made it possible to perform these analyses with greater accuracy and sensitivity, ensuring that the compound meets rigorous quality control standards.

In conclusion, 4-Iodo-N-{2-[4-Methyl-2-(4-Methylphenyl)-1,3-Thiazol-5-Yl]Ethyl}Benzene-1-Sulfonamide (CAS No. 895996-58-4) represents a cutting-edge molecule with significant potential in pharmaceutical research. Its unique structure combines features that make it an attractive candidate for drug development while also presenting opportunities for further chemical innovation. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing medical science.